![molecular formula C13H18N2O2 B256706 N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide](/img/structure/B256706.png)
N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase and has been shown to have promising effects in various studies.
Mechanism of Action
The mechanism of action of N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide involves the inhibition of the enzyme 20-HETE synthase. This enzyme is responsible for the synthesis of 20-hydroxyeicosatetraenoic acid (20-HETE), which plays a role in various physiological processes, including vascular tone regulation and angiogenesis. By inhibiting this enzyme, this compound can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit tumor growth and metastasis, reduce inflammation, and modulate vascular tone. Additionally, it has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide in lab experiments is its selectivity for 20-HETE synthase, which allows for specific modulation of this pathway without affecting other pathways. However, one limitation is the need for careful dosing and administration, as excessive inhibition of 20-HETE synthase can lead to adverse effects.
Future Directions
There are several future directions for the study of N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide. One potential direction is the development of new derivatives with improved selectivity and efficacy. Additionally, further studies are needed to explore its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative diseases. Finally, more research is needed to understand its mechanism of action and potential side effects, which will be important for its clinical development.
Synthesis Methods
The synthesis of N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide involves the reaction of 6-oxocyclohexa-2,4-dien-1-carbaldehyde with hexanehydrazide in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting product is purified using various techniques.
Scientific Research Applications
N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor, anti-inflammatory, and anti-angiogenic effects, making it a promising candidate for the treatment of various diseases.
properties
Molecular Formula |
C13H18N2O2 |
---|---|
Molecular Weight |
234.29 g/mol |
IUPAC Name |
N//'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hexanehydrazide |
InChI |
InChI=1S/C13H18N2O2/c1-2-3-4-9-13(17)15-14-10-11-7-5-6-8-12(11)16/h5-8,10,14H,2-4,9H2,1H3,(H,15,17)/b11-10- |
InChI Key |
VMVHHPWQURUTDO-KHPPLWFESA-N |
Isomeric SMILES |
CCCCCC(=O)NN/C=C\1/C=CC=CC1=O |
SMILES |
CCCCCC(=O)NNC=C1C=CC=CC1=O |
Canonical SMILES |
CCCCCC(=O)NNC=C1C=CC=CC1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.